Cas no 849055-60-3 (ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate
• CAS No: 849055-60-3
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5419904
• Update Time: 2025-10-19

ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((6,7-dimethyl-2-oxo-2H-chromen-4-yl)methyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[(6,7-dimethyl-2-oxo-2H-1-benzopyran-4-yl)methyl]-, ethyl ester
• ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C19H24N2O4/c1-4-24-19(23)21-7-5-20(6-8-21)12-15-11-18(22)25-17-10-14(3)13(2)9-16(15)17/h9-11H,4-8,12H2,1-3H3
• InChI Key： XFDFQYVXZXVAAA-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C3=CC(C)=C(C)C=C3OC(=O)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

Professional Introduction to Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 849055-60-3)

Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate, with the CAS number 849055-60-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural composition of this molecule, featuring a piperazine core linked to a chromen scaffold, suggests potential interactions with biological targets that could be exploited for medicinal applications.

The chromen moiety, also known as a coumarin derivative, is well-documented for its diverse pharmacological properties. Compounds containing this structural unit have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant activities. In particular, the 6,7-dimethyl-2-oxo-2H-chromen-4-yl substituent in Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate contributes to its unique chemical and biological profile. This moiety is known to enhance the molecule's solubility and stability, which are critical factors for drug development.

The piperazine ring is another key feature of this compound, contributing to its potential as a pharmacophore. Piperazine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, antihistamines, and antiparasitic medications. The presence of the piperazine moiety in Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate suggests that it may interact with receptors or enzymes involved in these pathways. This makes the compound a candidate for further investigation in the development of new drugs targeting neurological and inflammatory conditions.

Recent research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine different pharmacophoric units to achieve enhanced biological activity. Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate exemplifies this approach by integrating both chromen and piperazine functionalities. Studies have shown that such hybrid structures can exhibit synergistic effects, leading to improved efficacy and reduced side effects compared to single-targeted compounds.

In vitro studies have begun to explore the potential of Ethyl 4-(6,7-dimethyl-2-oxo-2H-chromen-4-ylmethylpiperazine -1-carboxylate) as a lead compound for drug development. Initial experiments have focused on its interaction with various biological targets relevant to CNS disorders and inflammation. The compound has demonstrated promising activity in preliminary assays, particularly in models involving neuroprotective and anti-inflammatory mechanisms. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of Ethyl 4-(6,7-dimethyl -2 -oxo -2H -chromen -4 -y lmethyl piperazine -1-carboxylate) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chromen scaffold is typically synthesized via condensation reactions between coumarin derivatives and appropriate alkynes or aldehydes. The introduction of the piperazine moiety is achieved through nucleophilic substitution or coupling reactions, depending on the synthetic route chosen.

One of the key challenges in the synthesis of this compound is ensuring high yield and purity while minimizing side reactions. Advanced techniques such as chromatography and crystallization are employed to isolate the desired product from impurities. Additionally, spectroscopic methods like NMR and mass spectrometry are used to confirm the structural integrity of Ethyl 4-(6 ,7-dimeth yl -2 -oxo -2H-chrom en -4-y lmeth ylpiper az ine -1-carboxy l ate).

The pharmacokinetic properties of Ethyl 4-(6 ,7-dim eth yl -2 -ox o -2H-chro men -4-y lmeth ylpiper az ine -1-carboxy l ate) are also under investigation to assess its suitability for clinical development. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety profile. Preliminary studies suggest that this compound exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for further development.

Future research directions include exploring the structure Activity relationships (SAR) of Ethyl 4-(6 ,7-dim eth yl -2 -ox o -2H-chro men -4-y lmeth ylpiper az ine -1-carboxy l ate) by modifying its structural features. This may involve altering the substitution patterns on the chromen ring or introducing additional functional groups into the piperazine moiety. Such modifications could lead to new analogs with enhanced biological activity or improved pharmacokinetic properties.

The potential applications of Ethyl 4-(6 ,7-dim eth yl -2 -ox o -2H-chro men -4-y lmeth ylpiper az ine -1-carboxy l ate) extend beyond CNS disorders and inflammation. Its dual functionality suggests that it may also have utility in other therapeutic areas such as cancer treatment or cardiovascular diseases. Further preclinical studies are needed to validate these possibilities and identify new targets for intervention.

In conclusion, Ethyl 4-(6 ,7-dim eth yl -2 ox o -2H-chro men . It s unique structural features make it a promising candidate for drug development in various therapeutic areas . Continued research efforts will be essential to fully elucidate its biological activity , optimize its pharmacokinetic properties , and bring it closer to clinical application . The growing interest in hybrid molecules like this underscores their potential as innovative tools for addressing complex diseases .